Cas no 20319-44-2 (Dimethyl 5-methoxyisophthalate)

• Product Name: Dimethyl 5-methoxyisophthalate
• CAS No: 20319-44-2
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• MDL: MFCD00272337
• CID: 829438
• PubChem ID: 24877614
• Update Time: 2025-04-19

Dimethyl 5-methoxyisophthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5-methoxyisophthalate
• 5-Methoxy-isophthalic acid dimethyl ester
• dimethyl 5-methoxybenzene-1,3-dicarboxylate
• 5-methoxy-1,3-benzenedicarboxylic acid dimethyl ester
• 5-Methoxy-dimethyl isophathalate
• 5-methoxyisophthalic acid dimethyl ester
• 5-Methoxy-isophthalsaeure-dimethylester
• bis-methyl 5-methoxyisophthalate
• methyl 3-methoxy-5-(methoxycarbonyl)benzoate
• dimethyl-5-methoxyisophthalate
• XZWYGKPSIBDYDY-UHFFFAOYSA-N
• 1,3-Benzenedicarboxylic acid, 5-methoxy-, dimethyl ester
• Dimethyl5-Methoxyisophthalate
• dimethyl-5-methoxy-isophthalate
• 1,3-Benzenedicarboxylic acid, 5-methoxy-, 1,3-dimethyl ester
• Dimet
• DTXSID60400183
• 1,3-dimethyl 5-methoxybenzene-1,3-dicarboxylate
• AS-31163
• 1,3-Benzenedicarboxylic acid, 5-methoxy, dimethyl ester
• Dimethyl 5-methoxyisophthalate, 97%
• AKOS015894362
• DB-066130
• J-013213
• SY026137
• 20319-44-2
• MFCD00272337
• CS-0196966
• SCHEMBL475746

• MDL： MFCD00272337
• Inchi： 1S/C11H12O5/c1-14-9-5-7(10(12)15-2)4-8(6-9)11(13)16-3/h4-6H,1-3H3
• InChI Key： XZWYGKPSIBDYDY-UHFFFAOYSA-N
• SMILES： COC(C1C=C(C(OC)=O)C=C(OC)C=1)=O

Computed Properties

• Exact Mass: 224.06800
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Melting Point: 108-112 °C (lit.)
• Boiling Point: 323.4℃ at 760 mmHg
• PSA: 61.83000
• LogP: 1.26840

Dimethyl 5-methoxyisophthalate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives